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Compound Name: Lxw7 (tfa)
Cat. No.: B8107680
Get Quote
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Executive Summary

Lxw7 (tfa) is a cyclic octapeptide ligand engineered for high-affinity targeting of integrin

J2112]13][4][5] Unlike linear RGD peptides which exhibit broad, non-specific binding across the
integrin family, Lxw7 utilizes a conformationally constrained cGRGDdvc sequence containing
D-amino acids to achieve high selectivity.

Critical Differentiator: The defining feature of Lxw?7 is its platelet-sparing profile. It exhibits
negligible cross-reactivity with

(the primary platelet integrin), significantly reducing the risk of thrombosis compared to
conventional RGD ligands. Furthermore, it shows only weak cross-reactivity with

and no binding to

, making it a precision tool for targeting angiogenic endothelial cells and glioblastoma.

Product Profile: Lxw7 (tfa)
e Sequence: Cyclic (Gly-Arg-Gly-Asp-D-Val-Cys) | cGRGDdvc[6]
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o Stereochemistry: Contains D-Val and D-Cys to induce a specific "bowl-like" conformation that
fits the

binding pocket while sterically clashing with off-target integrins.
e Form: Trifluoroacetate (tfa) salt.
e Primary Target: Integrin

(

nM;

M).[L][3]1[7][8]

Comparative Specificity Analysis

The following data synthesizes binding affinities and cross-reactivity profiles derived from
competitive binding assays using integrin-transfected K562 cells.

Table 1: Lxw7 Cross-Reactivity Matrix
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Integrin Physiological Lxw7 Specificity Clinical
Subtype Role Interaction Rating Implication
Angiogenesis, High Affinity ( Excellent
Tumor Primary Target tumor/vascular
Metastasis 76 nM) targeting.
Safety: Minimal
Platelet Negligible / Very ) o risk of platelet
) High Specificity o
Aggregation Low activation/thromb
osis.
More specific
Angiogenesis, Weak than Cilengitide
eak Cross- i
Vascular vt Moderate (which targets
reactivi
Permeability Y both
).
_ _ No interference
Fibronectin o )
o No Binding Absolute with standard cell
Binding

adhesion.

: : : I :

Feature Lxw7 (tfa) Linear RGD (GRGD) Cilengitide
Low/Moderate (

Affinity High (nM range) Very High (sub-nM)
M range)

Binding Minimal High (Promiscuous) Low

Binding Weak Moderate High (Dual antagonist)

. _ _ Low (Proteolysis _ _

Stability High (Cyclic + D-aa) High (Cyclic)
prone)
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Expert Insight: The inclusion of D-Valine at position 5 and D-Cysteine at position 6 forces the

peptide into a rigid turn. This conformation aligns the RGD motif perfectly for the

cleft but makes the molecule topologically incompatible with the

binding site, which is narrower and deeper.

Experimental Methodology: Specificity Validation

To validate the cross-reactivity profile of Lxw7 in your own lab, we recommend a Competitive
Flow Cytometry Assay using genetically defined cell lines. This protocol eliminates the
ambiguity of using cell lines with unknown integrin expression profiles.

Protocol: Integrin Specificity Verification

Objective: Quantify Lxw7 specificity against

VS.

and

Reagents:
e Cell Lines: K562 (Null), K562-

, K562-
, K562-
[7]

¢ Ligand: Biotinylated-Lxw7 (Bio-Lxw7).[4]

o Detection: Streptavidin-PE (Phycoerythrin).
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« Blocking Controls: Anti-

mADb (e.g., LM609), Anti-

mADbD.

Workflow Diagram:

Start: Harvest K562 Transfectants
(avb3+, avb5+, allbb3+)

Divide samples

Blocking Step
Incubate with 100x Excess
Non-biotinylated Lxw7 or Antibodies

Positive Control

Ligand Binding
Add 1 uM Biotin-Lxw7

(30 min @ 4°C)

Wash 3x
PBS + 1% BSA

Detection
Add Streptavidin-PE
(20 min @ 4°C)

Flow Cytometry
Measure Mean Fluorescence Intensity (MFI)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8107680/docs?utm_src=pdf-body-img#technical-guide-cross-reactivity-profile-of-lxw7-tfa-targeting-integrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Figure 1: Workflow for verifying Lxw7 integrin specificity using competitive binding flow
cytometry.

Step-by-Step Procedure:

o Cell Prep: Harvest K562 transfectants. Wash twice with cold PBS containing 1% BSA and 1
mM

(Manganese is critical for activating integrins into the high-affinity state).
e Blocking (Specificity Check):
o Tube A (Test): Cells + Biotin-Lxw7 (1
M).
o Tube B (Competition): Cells + Biotin-Lxw7 (1
M) + Excess Free Lxw7 (100
M).
o Tube C (Antibody Block):[9] Cells + Anti-Integrin mAb (10
g/mL) + Biotin-Lxw7 (1
M).

 Incubation: Incubate on ice for 30 minutes. Note: Do not incubate at 37°C to prevent
internalization.

» Staining: Wash cells 3x with cold buffer. Resuspend in Streptavidin-PE (1:200 dilution) for 20
minutes on ice.

o Analysis: Analyze via flow cytometry.
o Result: Lxw7 should show high MFI on K562-

that is blocked by Tube B and C.
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o Result: Lxw7 should show background-level MFI on K562-

(similar to Null cells).

Mechanistic Signaling Pathways

Binding of Lxw7 to

on endothelial cells triggers specific intracellular cascades distinct from other integrins.

Endothelial

Proliferation
Lxw7 (tfa) Binds Integrin avp3 Cross-activation _ | VEGFR2 ERK1/2
. " (Phosphorylation) (Activation)

Tube Formation
(Angiogenesis)

Click to download full resolution via product page

Figure 2: Lxw7 binding to
cross-activates VEGFR2, leading to ERK1/2 phosphorylation and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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